Cas no 126581-82-6 (L-Proline,1-[(5-bromo-3-pyridinyl)carbonyl]-)

• Product Name: L-Proline,1-[(5-bromo-3-pyridinyl)carbonyl]-
• CAS No: 126581-82-6
• MF: C₁₁H₁₁BrN₂O₃
• MW: 299.120641946793
• MDL: MFCD01309037
• CID: 198996
• PubChem ID: 2849233
• Update Time: 2025-05-30

L-Proline,1-[(5-bromo-3-pyridinyl)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• L-Proline,1-[(5-bromo-3-pyridinyl)carbonyl]-
• 1-(5-Bromo-pyridine-3-carbonyl)-pyrrolidine-2-carboxylic acid
• 1-(5-bromopyridine-3-carbonyl)pyrrolidine-2-carboxylic acid
• L-Proline,1-[(5-bromo-3-pyridinyl)carbonyl]
• Oprea1_622062
• Oprea1_407484
• 1-(5-Bromonicotinoyl)pyrrolidine-2-carboxylicacid
• CS-0318640
• BRD-A04307069-001-01-8
• SMR000111401
• AKOS016050295
• 1-(5-Bromopyridine-3-carbonyl)proline
• CBKinase1_000754
• SR-01000406399
• (5-Bromonicotinoyl)proline
• AB00086988-01
• MLS000107027
• J-005402
• 126581-82-6
• CBKinase1_013154
• CHEMBL1467274
• Cambridge id 5491946
• WAY-297759
• SR-01000406399-1
• HMS2494P16
• AKOS000549025
• 1-(5-Bromonicotinoyl)pyrrolidine-2-carboxylic acid
• 1-(5-bromo-pyridine-3-carbonyl)-pyrrolidine-2-carboxylic acid, AldrichCPR
• HMS1675G03
• DTXSID00385945

• MDL： MFCD01309037
• Inchi： 1S/C11H11BrN2O3/c12-8-4-7(5-13-6-8)10(15)14-3-1-2-9(14)11(16)17/h4-6,9H,1-3H2,(H,16,17)
• InChI Key： UHULSHPYMBDAHB-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(N1CCCC1C(=O)O)=O

Computed Properties

• Exact Mass: 297.99500
• Monoisotopic Mass: 296.98748
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.3
• XLogP3: 1.1

Experimental Properties

• Density: g/cm3
• Boiling Point: 500.5°Cat760mmHg
• Flash Point: 256.5°C
• PSA: 70.50000
• LogP: 1.47120

L-Proline,1-[(5-bromo-3-pyridinyl)carbonyl]- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on L-Proline,1-[(5-bromo-3-pyridinyl)carbonyl]-

Comprehensive Overview of L-Proline,1-[(5-bromo-3-pyridinyl)carbonyl]- (CAS No. 126581-82-6)

L-Proline,1-[(5-bromo-3-pyridinyl)carbonyl]- (CAS No. 126581-82-6) is a specialized proline derivative with significant applications in pharmaceutical research and organic synthesis. This compound, featuring a 5-bromo-3-pyridinyl carbonyl group attached to L-proline, has garnered attention due to its unique structural properties and potential therapeutic uses. Researchers and industry professionals frequently search for this compound under terms like "L-Proline derivative synthesis", "5-bromo-3-pyridinyl carbonyl applications", and "CAS 126581-82-6 uses", reflecting its relevance in modern chemistry.

The molecular structure of L-Proline,1-[(5-bromo-3-pyridinyl)carbonyl]- combines the rigidity of the proline ring with the reactivity of the 5-bromo-3-pyridinyl moiety. This hybrid structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery. Recent studies highlight its role in developing enzyme inhibitors and peptide-based therapeutics, aligning with the growing interest in targeted drug delivery systems and precision medicine. The bromine atom in the pyridine ring further enhances its utility in cross-coupling reactions, a hot topic in synthetic chemistry.

From a commercial perspective, L-Proline,1-[(5-bromo-3-pyridinyl)carbonyl]- is available in high purity grades, catering to the demands of pharmaceutical R&D and academic laboratories. Its stability under various conditions and compatibility with common solvents make it a preferred choice for experimental workflows. Industry trends indicate a rising demand for such customized amino acid derivatives, driven by advancements in bioconjugation techniques and proteomics research. This compound is often referenced in patents related to kinase inhibitors and anti-inflammatory agents, underscoring its potential in addressing unmet medical needs.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for L-Proline,1-[(5-bromo-3-pyridinyl)carbonyl]- to minimize environmental impact. Questions like "How to synthesize L-Proline derivatives sustainably?" and "What are the industrial applications of bromo-pyridine compounds?" frequently appear in scientific forums, reflecting the compound's alignment with sustainable development goals. Additionally, its role in catalysis and material science is being investigated, further broadening its scope beyond traditional pharmaceutical applications.

Quality control and analytical characterization of L-Proline,1-[(5-bromo-3-pyridinyl)carbonyl]- involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency, a critical factor for researchers relying on reproducible results. The compound's spectral data and physicochemical properties are well-documented, facilitating its integration into complex synthetic pathways. As the scientific community continues to explore structure-activity relationships, this derivative remains a focal point for innovation in medicinal chemistry and biomolecular engineering.

Looking ahead, L-Proline,1-[(5-bromo-3-pyridinyl)carbonyl]- is poised to play a pivotal role in emerging fields like AI-driven drug design and high-throughput screening. Its modular structure allows for facile modifications, making it adaptable to evolving research paradigms. With increasing interest in personalized therapeutics and multi-target drugs, this compound exemplifies the synergy between classical organic chemistry and cutting-edge biomedical applications. Its versatility ensures sustained relevance in both academic and industrial settings, solidifying its position as a cornerstone in modern chemical research.